Cas no 223472-31-9 (MMP Inhibitor V)

• Product Name: MMP Inhibitor V
• CAS No: 223472-31-9
• MF: C₂₂H₂₈N₂O₆
• MW: 416.467526435852
• CID: 850928
• PubChem ID: 9888141
• Update Time: 2025-06-08

MMP Inhibitor V Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(1S,3S)-1-[(ethoxymethoxy)methyl]-4-(hydroxyamino)-3-methyl-4-oxo butyl]-4-phenoxy-
• N-[(1S,3S)-1-[(ETHOXYMETHOXY)METHYL]-4-(HYDROXYAMINO)-3-METHYL-4-OXOBUTYL]-4-PHENOXYBENZAMIDE
• ONO 4817
• ONO 4817,N-[(1S,3S)-1-[(Ethoxymethoxy)methyl]-4-(hydroxyamino)-3-methyl-4-oxobutyl]-4-phenoxybenzamide
• N-[(2R,4R)-1-(ethoxymethoxy)-5-(hydroxyamino)-4-methyl-5-oxopentan-2-yl]-4-phenoxybenzamide
• ONO-4817
• 223472-31-9
• DA-66343
• N-((2S,4S)-1-(ethoxymethoxy)-5-(hydroxyamino)-4-methyl-5-oxopentan-2-yl)-4-(phenoxy)benzamide
• N-((1S,3S)-1-((Ethoxymethoxy)methyl)-4-(hydroxyamino)-3-methyl-4-oxobutyl)-4-phenoxybenzamide
• CHEMBL4303601
• AKOS024457204
• MMP Inhibitor V - CAS 223472-31-9
• ONO4817
• MMP INHIBITOR V
• BRD-K58894520-001-01-1
• HY-107637
• N-[(2S,4S)-1-(ethoxymethoxy)-5-(hydroxyamino)-4-methyl-5-oxopentan-2-yl]-4-(phenoxy)benzamide
• Q27088188
• Benzamide, N-((1S,3S)-1-((ethoxymethoxy)methyl)-4-(hydroxyamino)-3-methyl-4-oxobutyl)-4-phenoxy-
• (-)-ONO-4817
• UNII-RU48RF5PFC
• SCHEMBL3043179
• (2S,4S)-N-Hydroxy-5-ethoxymethyloxy-2-methyl-4-(4-phenoxybenzoyl)aminopentanamide
• GTPL6544
• N-((2S,4S)-1-(Ethoxymethoxy)-5-(hydroxyamino)-4-methyl-5-oxopentan-2-yl)-4-phenoxybenzamide
• YIA47231
• RU48RF5PFC
• N-hydroxy-2(S)-methyl-5-ethoxymethoxy-4(S)-[N-(4-phenoxyphenylcarbonyl)amino]pentanamide
• N-[(2S,4S)-1-(ethoxymethoxy)-5-(hydroxyamino)-4-methyl-5-oxopentan-2-yl]-4-phenoxybenzamide
• CS-0029037
• MS-27246
• J-014654
• HDWWQELUBWGQGA-WMZOPIPTSA-N
• MMP Inhibitor V

• Inchi： 1S/C22H28N2O6/c1-3-28-15-29-14-18(13-16(2)21(25)24-27)23-22(26)17-9-11-20(12-10-17)30-19-7-5-4-6-8-19/h4-12,16,18,27H,3,13-15H2,1-2H3,(H,23,26)(H,24,25)/t16-,18-/m0/s1
• InChI Key： HDWWQELUBWGQGA-WMZOPIPTSA-N
• SMILES： O(COCC)C[C@H](C[C@@H](C(NO)=O)C)NC(C1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 416.19500
• Monoisotopic Mass: 416.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• XLogP3: 2.6

Experimental Properties

• PSA: 106.12000
• LogP: 3.90130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on MMP Inhibitor V

Comprehensive Overview of MMP Inhibitor V (CAS No. 223472-31-9): Mechanism, Applications, and Research Insights

The MMP Inhibitor V (CAS No. 223472-31-9) is a potent and selective inhibitor targeting matrix metalloproteinases (MMPs), a family of enzymes pivotal in extracellular matrix (ECM) remodeling. With growing interest in MMP inhibitors for therapeutic and research applications, this compound has garnered attention due to its specificity and efficacy. Researchers frequently search for "MMP Inhibitor V mechanism of action" or "CAS 223472-31-9 applications," reflecting its relevance in fields like oncology, inflammation, and tissue engineering.

Structurally, MMP Inhibitor V belongs to the hydroxamate class, known for its strong zinc-binding affinity—a critical feature for inhibiting MMP catalytic activity. Its CAS registry number (223472-31-9) ensures precise identification in chemical databases, a detail often queried by scientists validating compound authenticity. Recent studies highlight its potential in addressing "MMP-mediated diseases," such as arthritis and cancer metastasis, aligning with trending searches like "MMP inhibitors in cancer therapy."

From a pharmacological perspective, MMP Inhibitor V exhibits low nanomolar IC₅₀ values against key MMP subtypes (e.g., MMP-2 and MMP-9), making it a valuable tool for probing ECM degradation pathways. Its role in "angiogenesis inhibition" is another hot topic, as users explore its implications in anti-angiogenic drug development. Notably, its stability and bioavailability are frequently compared to newer-generation MMP modulators, a common point of discussion in academic forums.

In drug discovery, CAS 223472-31-9 serves as a reference compound for optimizing selective MMP inhibition. Queries like "MMP Inhibitor V vs. Marimastat" reflect comparative analyses sought by researchers. Additionally, its use in 3D cell culture models to mimic tumor microenvironments has gained traction, addressing the demand for "translational research tools."

Beyond therapeutics, MMP Inhibitor V is employed in biomaterials science to control scaffold degradation rates—a niche yet growing application. Searches for "MMP-responsive drug delivery" underscore this intersection of chemistry and bioengineering. As AI-driven drug design advances, the compound’s pharmacophore features are often analyzed for "in silico MMP inhibitor design," a trending methodology.

In summary, MMP Inhibitor V (223472-31-9) bridges fundamental research and clinical potential, with its versatility resonating across diverse scientific queries. Its well-documented profile and alignment with current biomedical trends ensure sustained relevance in both literature and laboratory practice.